Cas no 1214330-94-5 ([2-bromo-3-(trifluoromethyl)phenyl]methanol)

• Product Name: [2-bromo-3-(trifluoromethyl)phenyl]methanol
• CAS No: 1214330-94-5
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• MDL: MFCD13185396
• CID: 4563277
• Update Time: 2023-11-20

[2-bromo-3-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(trifluoromethyl)benzyl alcohol
• [2-bromo-3-(trifluoromethyl)phenyl]methanol
• 2-Bromo-3-(trifluoromethyl)benzyl alcohol 95%
• Benzenemethanol, 2-bromo-3-(trifluoromethyl)-

• MDL： MFCD13185396
• Inchi： 1S/C8H6BrF3O/c9-7-5(4-13)2-1-3-6(7)8(10,11)12/h1-3,13H,4H2
• InChI Key： RXILCRCVSXPTRR-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC(C(F)(F)F)=C1Br

Computed Properties

• Exact Mass: 253.955
• Monoisotopic Mass: 253.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2